molecular formula C30H20O B12640866 7,16-Dihydroheptacen-7-OL CAS No. 919272-97-2

7,16-Dihydroheptacen-7-OL

Cat. No.: B12640866
CAS No.: 919272-97-2
M. Wt: 396.5 g/mol
InChI Key: RTNHXKIIQFVAAY-UHFFFAOYSA-N
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Description

7,16-Dihydroheptacen-7-OL is an organic compound with a complex polycyclic structure. It is known for its unique chemical properties and potential applications in various fields, including chemistry, biology, and medicine. The compound’s structure includes multiple fused rings, which contribute to its stability and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 7,16-Dihydroheptacen-7-OL typically involves multiple steps,

Properties

CAS No.

919272-97-2

Molecular Formula

C30H20O

Molecular Weight

396.5 g/mol

IUPAC Name

7,16-dihydroheptacen-7-ol

InChI

InChI=1S/C30H20O/c31-30-28-16-24-11-20-7-3-1-5-18(20)9-22(24)13-26(28)15-27-14-23-10-19-6-2-4-8-21(19)12-25(23)17-29(27)30/h1-14,16-17,30-31H,15H2

InChI Key

RTNHXKIIQFVAAY-UHFFFAOYSA-N

Canonical SMILES

C1C2=CC3=CC4=CC=CC=C4C=C3C=C2C(C5=CC6=CC7=CC=CC=C7C=C6C=C51)O

Origin of Product

United States

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